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Compound of Interest

Compound Name: 7-Methyl-3-octene

Cat. No.: B11826508 Get Quote

Technical Support Center: 7-Methyl-3-octene
Disclaimer: A specific Safety Data Sheet (SDS) for 7-Methyl-3-octene (CAS 86668-33-9) could

not be located in publicly available resources. The following best practices are based on

general knowledge of flammable hydrocarbons and information from safety data sheets of

similar octene isomers. This information should be used as a general guideline only. It is

imperative to obtain the specific SDS from your supplier for detailed and accurate safety

information before handling this chemical.

Frequently Asked Questions (FAQs)
Q1: How should 7-Methyl-3-octene be stored?

Due to its expected flammable nature, 7-Methyl-3-octene should be stored in a cool, dry, and

well-ventilated area away from sources of ignition such as heat, sparks, and open flames.[1][2]

It is crucial to keep the container tightly closed to prevent the escape of vapors.[1] Storage

should be in a designated flammable liquids storage cabinet or room. While specific

temperature requirements are not available for this compound, related isomers have

recommended storage temperatures ranging from -10°C to 8°C. Therefore, refrigerated storage

under an inert atmosphere is a probable requirement.

Q2: What are the primary hazards associated with 7-Methyl-3-octene?
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Based on data for similar compounds, 7-Methyl-3-octene is expected to be a flammable liquid

and vapor.[2] It may also cause skin and eye irritation.[2] Inhalation of vapors may cause

respiratory tract irritation. Ingestion could be harmful, and aspiration of the liquid into the lungs

may cause serious health issues.[2]

Q3: What personal protective equipment (PPE) should be worn when handling 7-Methyl-3-
octene?

When handling 7-Methyl-3-octene, it is recommended to wear the following personal

protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for any signs

of degradation before use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of

potential splashing, additional protective clothing may be necessary.

Respiratory Protection: If working in an area with inadequate ventilation or when the potential

for vapor inhalation is high, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

Q4: What should I do in case of a spill?

In the event of a 7-Methyl-3-octene spill, immediately evacuate the area and remove all

sources of ignition.[2] Ventilate the area of the spill. For small spills, absorb the liquid with an

inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal. Do not

allow the spill to enter drains or waterways. For large spills, contact your institution's

environmental health and safety department.

Q5: What are the first-aid measures for exposure to 7-Methyl-3-octene?

The following are general first-aid guidelines. Always consult the specific SDS for the

compound you are working with.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Quantitative Data Summary
Due to the lack of a specific SDS for 7-Methyl-3-octene, a detailed quantitative data table

cannot be provided. However, some physical properties have been identified from chemical

databases:

Property Value Source

CAS Number 86668-33-9 ChemNet

Molecular Formula C₉H₁₈ ChemNet

Molecular Weight 126.24 g/mol PubChem

Boiling Point 140.3°C at 760 mmHg ChemNet

Flash Point 27.8°C ChemNet

Troubleshooting Guide
Below is a general troubleshooting guide for common issues encountered during the handling

and storage of flammable liquids like 7-Methyl-3-octene.

Problem: I smell a strong chemical odor in the storage area.

Possible Cause: Improperly sealed container or a leak.
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Solution:

Ensure adequate ventilation.

Wearing appropriate PPE, check that the container cap is tightly sealed.

Inspect the container for any cracks or damage.

If a leak is found, transfer the contents to a new, appropriate container.

If the odor persists, there may be a larger, undetected spill. Follow spill response

procedures.

Problem: The compound appears discolored or has formed precipitates.

Possible Cause: Contamination or degradation of the compound. This could be due to

improper storage conditions (e.g., exposure to air, light, or incompatible materials).

Solution:

Do not use the compound.

Review the storage conditions to ensure they align with the (to be obtained) SDS

recommendations.

Dispose of the degraded material according to your institution's hazardous waste disposal

procedures.

Experimental Workflow
The following diagram illustrates a general workflow for safely handling a flammable liquid

chemical like 7-Methyl-3-octene in a research setting.
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General Workflow for Handling Flammable Liquids
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Caption: A logical workflow for the safe handling of flammable liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 7-Methyl-3-methylene-7-octenyl propionate | C13H22O2 | CID 522484 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. parchem.com [parchem.com]

To cite this document: BenchChem. [storage and handling best practices for 7-Methyl-3-
octene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11826508#storage-and-handling-best-practices-for-
7-methyl-3-octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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